Cas no 2228253-77-6 (tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate
• CAS No: 2228253-77-6
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 6419963
• PubChem ID: 165713286
• Update Time: 2025-11-01

tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate
• 2228253-77-6
• EN300-1898480
• tert-butyl N-[3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenyl]carbamate

• Inchi： 1S/C16H25NO4/c1-15(2,3)21-14(20)17-12-7-6-11(13(19)8-12)9-16(4,5)10-18/h6-8,18-19H,9-10H2,1-5H3,(H,17,20)
• InChI Key： YQYJKUSKCWHHQG-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate

tert-Butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228253-77-6, commonly referred to as tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The name itself is a testament to its complex structure, which includes a tert-butyl group, a phenyl ring, and hydroxyl functionalities that contribute to its reactivity and versatility.

Recent studies have highlighted the importance of tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of bioisosteres, which are molecules designed to mimic the biological activity of natural compounds while improving pharmacokinetic properties. This has led to its use in drug discovery programs targeting various therapeutic areas, including inflammation, cancer, and neurodegenerative diseases.

The structural complexity of this compound is reflected in its IUPAC name: tert-butyl N-[3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenyl]carbamate. The presence of multiple hydroxyl groups and a bulky tert-butyl substituent creates a unique balance of hydrophilicity and lipophilicity, making it an ideal candidate for exploring molecular interactions in biological systems. Recent advancements in computational chemistry have allowed researchers to model the binding affinity of this compound with various protein targets, providing insights into its potential therapeutic applications.

In terms of synthesis, tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate is typically prepared through multi-step organic reactions involving carbamate formation and selective protection/deprotection strategies. The use of environmentally friendly catalysts and solvents has become a focus in recent research to enhance the sustainability of its production process. This shift towards green chemistry aligns with global efforts to reduce environmental impact while maintaining high standards of chemical synthesis.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, it has been investigated as a potential lead for developing novel pesticides with reduced toxicity to non-target organisms. Its ability to modulate enzyme activity through specific molecular interactions makes it a promising candidate for designing eco-friendly agricultural solutions. Additionally, the compound's unique physical properties have sparked interest in its use as a building block for advanced materials such as polymers and nanomaterials.

Recent breakthroughs in analytical techniques have enabled more precise characterization of tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemistry. These advancements have facilitated the development of more efficient synthetic routes and quality control methods for industrial production.

In conclusion, tert-butyl N-3-hydroxy-4-(3-hydroxy-2,2-dimethylpropyl)phenylcarbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing science and technology.